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Compound of Interest

Compound Name: 2-(Furan-2-yl)-2-oxoethyl acetate

Cat. No.: B3349005

Technical Support Center: 2-(Furan-2-yl)-2-
oxoethyl acetate

Disclaimer: Comprehensive safety data for 2-(Furan-2-yl)-2-oxoethyl acetate (CAS No.
19859-79-1) is not readily available. The following information is extrapolated from the safety
data of structurally related furan-containing compounds. It is imperative to handle this chemical
with caution in a well-ventilated laboratory setting and to conduct a thorough risk assessment
before use.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-(Furan-2-yl)-2-oxoethyl acetate?

Al: Based on data from similar furan derivatives, the primary hazards are expected to include:

o Skin and Eye Irritation/Damage: Furan compounds can be corrosive and cause severe skin
burns and eye damage.[1]

 Toxicity: Harmful if swallowed or inhaled.[2]
e Respiratory Irritation: May cause respiratory irritation.

Q2: What personal protective equipment (PPE) should be worn when handling this compound?
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A2: A comprehensive set of PPE is crucial. This includes:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Tightly fitting safety goggles or a face shield.[1][3]

Lab Coat: A flame-retardant lab coat.

Respiratory Protection: Use in a chemical fume hood is strongly recommended. If the
potential for aerosolization exists, a respirator may be necessary.[1][3]

Q3: How should I store 2-(Furan-2-yl)-2-oxoethyl acetate?

A3: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[1]
Keep it away from heat, sparks, and open flames, as related furan compounds can be
flammable.[4] It should also be stored away from strong oxidizing agents.[1]

Q4: What should | do in case of accidental exposure?

A4:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Seek immediate medical attention.[3][4]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists.[4]

 Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1]

Q5: What are the known incompatibilities of this compound?

A5: While specific data is unavailable for this compound, furan derivatives are generally
incompatible with strong oxidizing agents.[1]
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Troubleshooting Guide

Issue

Possible Cause

Troubleshooting Steps

Unexpected Color Change of

Compound

Decomposition due to
exposure to air, light, or

impurities.

- Store the compound in a
tightly sealed, opaque
container under an inert
atmosphere (e.g., argon or
nitrogen).- Check for potential
contaminants in your reaction

setup.

Low Reaction Yield

Instability of the furan ring
under certain reaction
conditions (e.g., strong
acids).Sub-optimal reaction

temperature or time.

- Use milder reaction
conditions where possible.-
Perform a small-scale
optimization study to determine
the ideal temperature and

reaction duration.

Difficulty in Dissolving the

Compound

Incorrect solvent choice.

- Refer to literature for
appropriate solvents for similar
compounds.- Perform small-
scale solubility tests with a
range of common laboratory

solvents.

Side Reactions Observed

Reactivity of the ketone or

ester functional groups.

- Protect the ketone or ester
group if they are not intended
to participate in the reaction.-
Adjust reaction conditions
(e.g., temperature, pH) to favor

the desired reaction pathway.

Quantitative Data Summary

Note: The following data is for a related compound, ethyl 2-(furan-2-yl)-2-oxoacetate (CAS No.

1639-37-8), and should be used as an estimate.
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Property Value

Molecular Weight 168.15 g/mol

Boiling Point 232.6 £ 13.0 °C (Predicted)
Melting Point 27-29 °C

Density 1.198 + 0.06 g/cm3 (Predicted)

Experimental Protocols

General Handling Protocol for 2-(Furan-2-yl)-2-oxoethyl acetate

e Preparation: Before handling, ensure you are in a well-ventilated laboratory with a certified
chemical fume hood. Have an emergency eyewash station and safety shower readily
accessible.

» Personal Protective Equipment (PPE): Don the appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat.

» Weighing and Transfer: Conduct all weighing and transfer operations within the chemical
fume hood to minimize inhalation exposure. Use a spatula for solid transfers.

» Dissolution: When dissolving the compound, add the solid to the solvent slowly to avoid
splashing.

e Reaction Setup: Ensure all glassware is clean and dry. If the reaction is sensitive to air or
moisture, use standard Schlenk line techniques.

» Post-Reaction: Quench the reaction carefully, if necessary, within the fume hood.

o Waste Disposal: Dispose of all waste containing the compound according to your institution's
hazardous waste disposal guidelines.

Visualizations
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Safe Handling Workflow for 2-(Furan-2-yl)-2-oxoethyl acetate

Risk Assessment

l

Gather Necessary PPE

'

Prepare Work Area (Fume Hood)

'

Weigh and Transfer Chemical

'

Conduct Experiment

Decontaminate Work Area

'

Remove and Dispose of PPE

Click to download full resolution via product page

Caption: Safe Handling Workflow.
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First Aid Response for Exposure

Type of Exposure

Immediate Action

Flush with water for 15 mins Move to fresh air Rinse mouth, do NOT induce vomiting

Wash with soap and water

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First Aid Decision Tree.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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